Diatrizoic acid
Diatrizoic acid
Diatrizoic Acid is an organic, iodinated radiopaque X-ray contrast medium used in diagnostic radiography. The iodine moiety of diatrizoate is not penetrable by X-rays, therefore it blocks the X-ray film exposure by radiation. This makes it possible to distinguish, on X-ray film, body parts that contain diatrizoate meglumine from body parts that do not contain this agent and allows for visualization of different body structures.
Diatrizoic acid is a Radiographic Contrast Agent. The mechanism of action of diatrizoic acid is as a X-Ray Contrast Activity.
Diatrizoate, also known as amidotrizoic acid or diatrizoesaure, belongs to the class of organic compounds known as halobenzoic acids. These are benzoic acids carrying a halogen atom on the benzene ring. Diatrizoate is a drug which is used, alone or in combination, for a wide variety of diagnostic imaging methods, including angiography, urography, cholangiography, computed tomography, hysterosalpingography, and retrograde pyelography. it can be used for imaging the gastrointestinal tract in patients allergic to barium. Diatrizoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diatrizoate has been detected in multiple biofluids, such as urine and blood. Within the cell, diatrizoate is primarily located in the membrane (predicted from logP).
Diatrizoic acid is a Radiographic Contrast Agent. The mechanism of action of diatrizoic acid is as a X-Ray Contrast Activity.
Diatrizoate, also known as amidotrizoic acid or diatrizoesaure, belongs to the class of organic compounds known as halobenzoic acids. These are benzoic acids carrying a halogen atom on the benzene ring. Diatrizoate is a drug which is used, alone or in combination, for a wide variety of diagnostic imaging methods, including angiography, urography, cholangiography, computed tomography, hysterosalpingography, and retrograde pyelography. it can be used for imaging the gastrointestinal tract in patients allergic to barium. Diatrizoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diatrizoate has been detected in multiple biofluids, such as urine and blood. Within the cell, diatrizoate is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
117-96-4
VCID:
VC0001956
InChI:
InChI=1S/C11H9I3N2O4/c1-3(17)15-9-6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18/h1-2H3,(H,15,17)(H,16,18)(H,19,20)
SMILES:
CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I
Molecular Formula:
C11H9I3N2O4
Molecular Weight:
613.91 g/mol
Diatrizoic acid
CAS No.: 117-96-4
Inhibitors
VCID: VC0001956
Molecular Formula: C11H9I3N2O4
Molecular Weight: 613.91 g/mol
CAS No. | 117-96-4 |
---|---|
Product Name | Diatrizoic acid |
Molecular Formula | C11H9I3N2O4 |
Molecular Weight | 613.91 g/mol |
IUPAC Name | 3,5-diacetamido-2,4,6-triiodobenzoic acid |
Standard InChI | InChI=1S/C11H9I3N2O4/c1-3(17)15-9-6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18/h1-2H3,(H,15,17)(H,16,18)(H,19,20) |
Standard InChIKey | YVPYQUNUQOZFHG-UHFFFAOYSA-N |
SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I |
Canonical SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I |
Appearance | Solid powder |
Colorform | WHITE POWDER Crystals from dilute dimethylformide Crystals from ethanol (aqueous) |
Melting Point | 250 > 300 °C |
Physical Description | Solid |
Description | Diatrizoic Acid is an organic, iodinated radiopaque X-ray contrast medium used in diagnostic radiography. The iodine moiety of diatrizoate is not penetrable by X-rays, therefore it blocks the X-ray film exposure by radiation. This makes it possible to distinguish, on X-ray film, body parts that contain diatrizoate meglumine from body parts that do not contain this agent and allows for visualization of different body structures. Diatrizoic acid is a Radiographic Contrast Agent. The mechanism of action of diatrizoic acid is as a X-Ray Contrast Activity. Diatrizoate, also known as amidotrizoic acid or diatrizoesaure, belongs to the class of organic compounds known as halobenzoic acids. These are benzoic acids carrying a halogen atom on the benzene ring. Diatrizoate is a drug which is used, alone or in combination, for a wide variety of diagnostic imaging methods, including angiography, urography, cholangiography, computed tomography, hysterosalpingography, and retrograde pyelography. it can be used for imaging the gastrointestinal tract in patients allergic to barium. Diatrizoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diatrizoate has been detected in multiple biofluids, such as urine and blood. Within the cell, diatrizoate is primarily located in the membrane (predicted from logP). |
Shelf Life | Preparations containing diatrizoate sodium should be protected from strong light. |
Solubility | VERY SLIGHTLY SOL IN WATER, ALCOHOL; SOL IN DIMETHYLFORMAMIDE, ALKALI HYDROXIDE SOLUTIONS In water, 5.0X10+5 mg/L at 25 °C 1.07e-01 g/L |
Synonyms | Amidotrezoate Amidotrizoate Benzoic acid, 3,5-bis(acetylamino)-2,4,6-triiodo- Diatrizoate Diatrizoate Sodium Diatrizoate, Sodium Diatrizoate, Sodium-Magnesium diatrizoic acid Hypaque Hypaque 50 Sodium Diatrizoate Sodium-Magnesium Diatrizoate Urogranoic Acid Urothrast Urotrast |
Vapor Pressure | 3.6X10-15 mm Hg at 25 °C (est) |
PubChem Compound | 2140 |
Last Modified | Nov 11 2021 |
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